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Compound of Interest

Compound Name:
(s)-(4-Benzylmorpholin-3-

yl)methanol

Cat. No.: B032728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of (S)-(4-Benzylmorpholin-3-
yl)methanol, a chiral morpholine derivative that serves as a valuable building block in

medicinal chemistry and drug discovery.[1] The protocol is based on the alkylation of (S)-

Morpholin-3-ylmethanol with benzyl bromide.

Chemical Properties and Data
Parameter Value Reference

Molecular Formula C₁₂H₁₇NO₂ [2]

Molecular Weight 207.27 g/mol [1][2]

CAS Number 101376-25-4 [1]

Appearance Not specified in literature

Purity >95% (commercially available) [2]

Storage 2-8 °C [2]

Reaction Scheme

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b032728?utm_src=pdf-interest
https://www.benchchem.com/product/b032728?utm_src=pdf-body
https://www.benchchem.com/product/b032728?utm_src=pdf-body
https://www.benchchem.com/product/B032728
https://www.chemshuttle.com/4-benzylmorpholin-3-yl-methanol.html
https://www.benchchem.com/product/B032728
https://www.chemshuttle.com/4-benzylmorpholin-3-yl-methanol.html
https://www.benchchem.com/product/B032728
https://www.chemshuttle.com/4-benzylmorpholin-3-yl-methanol.html
https://www.chemshuttle.com/4-benzylmorpholin-3-yl-methanol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The synthesis involves the N-alkylation of (S)-Morpholin-3-ylmethanol with benzyl bromide in

the presence of a non-nucleophilic base.
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Caption: Synthetic workflow for (S)-(4-Benzylmorpholin-3-yl)methanol.

Experimental Protocol
This protocol details the step-by-step synthesis of (S)-(4-Benzylmorpholin-3-yl)methanol.

Materials and Reagents
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Reagent Formula MW CAS No. Notes

(S)-Morpholin-3-

ylmethanol
C₅H₁₁NO₂ 117.15 Starting Material

Benzyl Bromide C₇H₇Br 171.03 100-39-0 Alkylating Agent

N,N-

Diisopropylethyla

mine (DIPEA)

C₈H₁₉N 129.24 7087-68-5 Base

Acetonitrile

(ACN)
CH₃CN 41.05 75-05-8 Solvent

Dichloromethane

(DCM)
CH₂Cl₂ 84.93 75-09-2

Extraction

Solvent

Saturated aq.

Sodium

Bicarbonate

NaHCO₃ 84.01 144-55-8 Wash Solution

Saturated aq.

Potassium

Hydroxide

KOH 56.11 1310-58-3 Wash Solution

Sodium Sulfate

(anhydrous)
Na₂SO₄ 142.04 7757-82-6 Drying Agent

Procedure
Reaction Setup: To a solution of (S)-Morpholin-3-ylmethanol in acetonitrile, add N,N-

Diisopropylethylamine (DIPEA) as a base.[3]

Addition of Alkylating Agent: To the stirred solution, add benzyl bromide.[3]

Reaction: Stir the reaction mixture at room temperature (approximately 20°C) for 2 hours.[3]

Solvent Removal: After the reaction is complete, concentrate the mixture under reduced

pressure to remove the acetonitrile.[3]

Workup and Extraction:
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Dissolve the residue in dichloromethane.[3]

Wash the organic layer sequentially with saturated aqueous sodium bicarbonate and

saturated aqueous potassium hydroxide.[3]

Dry the organic layer over anhydrous sodium sulfate.[3]

Filter the mixture to remove the drying agent.[3]

Final Concentration: Concentrate the filtrate under reduced pressure to yield the final

product, (S)-(4-Benzylmorpholin-3-yl)methanol.[3]

Expected Yield and Characterization
Yield: 89%[3]

Characterization: The product can be characterized by mass spectrometry.

Mass Spectrometry (MS): [M+H]⁺ ion at m/z 208.[3]

Conversion to Hydrochloride Salt
For improved stability, crystallinity, and handling, the free base can be converted to its

hydrochloride salt.[3]

Dissolve the purified (S)-(4-Benzylmorpholin-3-yl)methanol in a suitable solvent such as

ethanol or ethyl acetate.

Treat the solution with hydrochloric acid.

The hydrochloride salt will precipitate and can be collected by filtration.

The molecular weight of (S)-(4-Benzylmorpholin-3-yl)methanol Hydrochloride is 243.73

g/mol .[3]

Safety Precautions
Work in a well-ventilated fume hood.
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Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Benzyl bromide is lachrymatory and a corrosive agent. Handle with extreme care.

DIPEA is a corrosive and flammable liquid.

Dichloromethane is a volatile and potentially carcinogenic solvent.

Diagram of the Experimental Workflow
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Caption: Step-by-step experimental workflow for the synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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